(2R,5S)-2,5-dihydrofuran-2,5-dicarboxylic acid, cis
Overview
Description
(2R,5S)-2,5-Dihydrofuran-2,5-dicarboxylic acid, cis (also known as cis-2,5-DHFDA) is a naturally occurring, optically active, and versatile compound with a wide range of applications in the fields of organic chemistry, pharmaceuticals, and biochemistry. It is an important intermediate in the synthesis of many compounds, and has been used in the synthesis of several important drugs. In addition, cis-2,5-DHFDA has been found to have a number of biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-cancer activities.
Mechanism of Action
The exact mechanism of action of cis-2,5-DHFDA is not yet fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage to cells and tissues. In addition, it has been suggested that cis-2,5-DHFDA may act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes. Finally, cis-2,5-DHFDA has been shown to have anti-cancer activity, which is believed to be due to its ability to inhibit the growth of cancer cells.
Biochemical and Physiological Effects
Cis-2,5-DHFDA has been shown to have a number of biochemical and physiological effects. In addition to its antioxidant and anti-inflammatory activities, it has been shown to have anti-cancer activity and to inhibit the growth of cancer cells. Furthermore, it has been found to have an anti-diabetic effect, as well as a protective effect against liver damage. Finally, it has been found to have a protective effect against oxidative stress and to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
Cis-2,5-DHFDA has several advantages when used in laboratory experiments. It is a naturally occurring compound, and is therefore easily obtainable. In addition, it is an optically active compound, which makes it useful for a variety of synthetic reactions. Furthermore, it is a versatile compound that can be used in a wide range of research applications. However, there are some limitations to using cis-2,5-DHFDA in laboratory experiments. For example, it is a relatively unstable compound, and therefore must be handled carefully. In addition, it is a relatively expensive compound, which can limit its use in research.
Future Directions
There are a number of potential future directions for research involving cis-2,5-DHFDA. For example, further research is needed to better understand its mechanism of action and the biochemical and physiological effects of cis-2,5-DHFDA. In addition, further research is needed to better understand the potential therapeutic applications of cis-2,5-DHFDA, such as its potential use as an anti-cancer agent. Finally, further research is needed to develop more efficient and cost-effective methods for the synthesis of cis-2,5-DHFDA.
Synthesis Methods
Cis-2,5-DHFDA can be synthesized from a variety of starting materials, including cyclopentanecarboxylic acid, ethylene glycol, and ethyl acetoacetate. The most commonly used method is the reaction of cyclopentanecarboxylic acid with ethylene glycol in the presence of an acid catalyst. This reaction results in the formation of cis-2,5-DHFDA, which can then be isolated and purified.
Scientific Research Applications
Cis-2,5-DHFDA has been used in a variety of scientific research applications, including drug synthesis, biochemistry, and pharmacology. For example, it has been used in the synthesis of several important drugs, including the anti-cancer drug paclitaxel. In addition, it has been used in the synthesis of several other drugs, including the anti-inflammatory drug naproxen and the anti-fungal drug itraconazole. Furthermore, cis-2,5-DHFDA has been used in a variety of biochemical and physiological studies, including studies on the antioxidant, anti-inflammatory, and anti-cancer activities of cis-2,5-DHFDA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R,5S)-2,5-dihydrofuran-2,5-dicarboxylic acid, cis involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "2,5-dihydrofuran", "maleic anhydride", "sodium hydroxide", "water", "ethanol", "diethyl ether", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "chloroacetic acid", "triethylamine" ], "Reaction": [ "Step 1: Conversion of 2,5-dihydrofuran to maleic acid by reaction with maleic anhydride in the presence of catalytic amounts of sodium hydroxide in water.", "Step 2: Conversion of maleic acid to maleic anhydride by heating with ethanol and removal of water by azeotropic distillation.", "Step 3: Conversion of maleic anhydride to cis-2,5-dihydrofuran-2,5-dicarboxylic acid by reaction with diethyl ether and hydrochloric acid in the presence of sodium bicarbonate.", "Step 4: Purification of the crude product by extraction with diethyl ether, washing with water, drying over magnesium sulfate, and evaporation of the solvent.", "Step 5: Conversion of cis-2,5-dihydrofuran-2,5-dicarboxylic acid to (2R,5S)-2,5-dihydrofuran-2,5-dicarboxylic acid, cis by reaction with chloroacetic acid and triethylamine in ethanol." ] } | |
CAS RN |
2043-98-3 |
Product Name |
(2R,5S)-2,5-dihydrofuran-2,5-dicarboxylic acid, cis |
Molecular Formula |
C6H6O5 |
Molecular Weight |
158.1 |
Purity |
95 |
Origin of Product |
United States |
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